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Get Quote

Executive Summary: The "Red Shift" in Molecular
Detection
In the landscape of oligonucleotide labeling, Cyanine5.5 (Cy5.5) occupies a critical spectral

niche. Positioned in the far-red to near-infrared (NIR) transition zone (Ex: ~675 nm / Em: ~694

nm), it bridges the gap between the standard visible spectrum (Cy3/Cy5) and true NIR dyes

(IRDye® 800CW).

For researchers, Cy5.5 is often the "gateway" dye for in vivo imaging due to reduced tissue

autofluorescence compared to Cy5. However, it faces stiff competition from next-generation

sulfonated dyes like Alexa Fluor® 680 and DyLight™ 680, which offer superior photostability

and quantum yield.

This guide objectively compares Cy5.5 against its 5'-terminal competitors, providing the

technical grounding necessary to select the correct fluorophore for qPCR, microscopy, or in

vivo tracking.
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The following data synthesizes performance metrics across the most common 5'-labeling

options.

Table 1: Comparative Specifications of 5'-Terminal Dyes
Feature Cy5.5 Cy5

Alexa Fluor®

680
IRDye® 800CW

Primary Domain
Far-Red / Early

NIR
Visible Red

Far-Red / Early

NIR
True NIR

Excitation Max

(nm)
675 649 679 774

Emission Max

(nm)
694 670 702 789

Extinction Coeff.

(

)

~250,000

M⁻¹cm⁻¹

~250,000

M⁻¹cm⁻¹

~184,000

M⁻¹cm⁻¹

~240,000

M⁻¹cm⁻¹

Quantum Yield

(QY)
~0.20 - 0.23 ~0.27 ~0.36 ~0.12

Photostability Moderate Moderate High High

Solubility
Low (unless

sulfonated)
Low

High

(Sulfonated)
High

Instrument

Compatibility
680 nm Laser

633/640 nm

Laser
680 nm Laser 785 nm Laser

Performance Analysis
1. Brightness & Photostability
While Cy5.5 has a higher extinction coefficient than Alexa Fluor 680, its lower quantum yield

results in a dimmer overall signal in aqueous environments.

Causality: Cy5.5 (non-sulfonated) is hydrophobic and prone to H-dimer formation (dye

aggregation) when labeled on DNA, which quenches fluorescence.
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Alternative:Alexa Fluor 680 contains structural sulfonate groups that prevent stacking,

maintaining higher brightness (QY ~0.36) and significantly better photostability during long-

term imaging.[1][2]

2. In Vivo Imaging Capabilities[2][3][4][5][6][7]
Cy5.5: Effective for superficial tissue imaging (< 2-3 mm). It avoids the high autofluorescence

of hemoglobin/water found below 600 nm.

IRDye 800CW: Superior for deep tissue (> 5 mm). The signal-to-noise ratio is significantly

higher because tissue autofluorescence is negligible at 800 nm.[7]

Recommendation: Use Cy5.5 for surface tumors or lymph nodes; switch to IRDye 800CW for

deep organ tracking.

Decision Logic: Selecting the Right Dye
The choice between Cy5.5 and its alternatives depends heavily on the application environment

(Buffer vs. Tissue) and the detection hardware.

Primary Application?

In Vitro / PCR

In Vivo Imaging

Microscopy

Multiplexing?

Target Depth?

Imaging Duration?

Use Cy5
(Standard Channel)

No (Single Color)

Use Cy5.5
(Distinct Channel)

Yes (Add'l Channel)

Surface (<3mm)

Deep (>5mm)

Use Alexa Fluor 680
(High Stability)

Use IRDye 800CW
(Max Penetration)

Time-Lapse

Fixed Cell
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Figure 1: Decision matrix for selecting 5'-terminal fluorophores based on experimental

constraints.

Experimental Protocol: 5'-Labeling with Cy5.5
Phosphoramidite[8]
This protocol addresses the specific chemical instability of cyanine dyes during oligonucleotide

synthesis. Unlike standard bases, Cy5.5 is sensitive to the oxidizing iodine solution and high-

temperature deprotection.

Critical Reagents
Oxidizer: 0.02 M Iodine in THF/Pyridine/H2O (Standard is often higher; dilute to prevent dye

degradation).

Deprotection Solution: Ammonium Hydroxide (NH₄OH) or Potassium Carbonate in Methanol.

[8]

Packing: UltraMILD monomers (Pac-dA, iPr-Pac-dG, Ac-dC) are highly recommended to

allow room temperature deprotection.

Step-by-Step Workflow
Coupling (Automated Synthesis):

Dissolve Cy5.5 phosphoramidite in anhydrous acetonitrile (0.1 M).

Modification: Increase coupling time to 3–6 minutes (standard is 1–2 min). The steric bulk

of the cyanine molecule slows down the reaction kinetics.

Note: The dye is added at the 5'-terminus as the final step. Do not remove the DMT/MMT

group on the synthesizer if performing cartridge purification later.

Oxidation:

Use 0.02 M Iodine.[8]
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Why? High iodine concentrations can attack the polymethine chain of the cyanine dye,

permanently bleaching it.

Cleavage & Deprotection (The Danger Zone):

Method A (UltraMILD - Recommended): Incubate in 0.05 M Potassium Carbonate in

Methanol for 4 hours at Room Temperature.[8]

Method B (Standard): Incubate in concentrated NH₄OH for 24 hours at Room

Temperature.

Prohibited: Do NOT heat >55°C. Cyanine dyes degrade rapidly under heat + alkaline

conditions.

Purification:

HPLC is preferred (Reverse Phase C18).

Buffer A: 0.1 M TEAA (pH 7.0); Buffer B: Acetonitrile.

Target the peak absorbing at both 260 nm (DNA) and 675 nm (Dye).
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1. Synthesis Coupling
(Extend to 6 mins)

2. Oxidation
(Use 0.02 M Iodine)

 5' Addition 

3. Deprotection
(Room Temp ONLY)

 Cleavage 

4. HPLC Purification
(Monitor 260nm & 675nm)

 Isolation 

Click to download full resolution via product page

Figure 2: Optimized workflow for Cy5.5 oligonucleotide synthesis emphasizing critical

checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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